Cas no 2229031-77-8 (3-{2-4-(trifluoromethyl)phenylpropyl}azetidin-3-ol)

3-{2-[4-(Trifluoromethyl)phenyl]propyl}azetidin-3-ol is a structurally distinct azetidine derivative featuring a trifluoromethylphenyl moiety, which enhances its potential as an intermediate in pharmaceutical and agrochemical synthesis. The presence of the azetidin-3-ol scaffold contributes to its versatility in medicinal chemistry, particularly in the development of bioactive molecules targeting central nervous system (CNS) disorders or inflammation. The trifluoromethyl group improves metabolic stability and lipophilicity, potentially enhancing membrane permeability. This compound’s rigid azetidine ring also offers conformational constraints, which may be advantageous in optimizing receptor binding affinity. Its synthetic utility is further underscored by its compatibility with further functionalization at the hydroxyl and nitrogen positions.
3-{2-4-(trifluoromethyl)phenylpropyl}azetidin-3-ol structure
2229031-77-8 structure
Product Name:3-{2-4-(trifluoromethyl)phenylpropyl}azetidin-3-ol
CAS No:2229031-77-8
MF:C13H16F3NO
MW:259.267454147339
CID:6292794
PubChem ID:165782638
Update Time:2025-10-29

3-{2-4-(trifluoromethyl)phenylpropyl}azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 3-{2-4-(trifluoromethyl)phenylpropyl}azetidin-3-ol
    • 2229031-77-8
    • 3-{2-[4-(trifluoromethyl)phenyl]propyl}azetidin-3-ol
    • EN300-1957280
    • Inchi: 1S/C13H16F3NO/c1-9(6-12(18)7-17-8-12)10-2-4-11(5-3-10)13(14,15)16/h2-5,9,17-18H,6-8H2,1H3
    • InChI Key: QFSMAHASSVWNCJ-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)C(C)CC1(CNC1)O)(F)F

Computed Properties

  • Exact Mass: 259.11839862g/mol
  • Monoisotopic Mass: 259.11839862g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 32.3Ų

3-{2-4-(trifluoromethyl)phenylpropyl}azetidin-3-ol Pricemore >>

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Additional information on 3-{2-4-(trifluoromethyl)phenylpropyl}azetidin-3-ol

Research Briefing on 3-{2-4-(trifluoromethyl)phenylpropyl}azetidin-3-ol (CAS: 2229031-77-8)

3-{2-4-(trifluoromethyl)phenylpropyl}azetidin-3-ol (CAS: 2229031-77-8) is a novel azetidine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. This compound features a trifluoromethylphenyl moiety, which is known to enhance metabolic stability and binding affinity in drug molecules. Recent studies have explored its applications in targeting neurological and inflammatory disorders, making it a promising candidate for further drug development.

Recent research has focused on the synthesis and characterization of 3-{2-4-(trifluoromethyl)phenylpropyl}azetidin-3-ol, with particular emphasis on its stereochemistry and biological activity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that the compound exhibits high selectivity for certain G-protein-coupled receptors (GPCRs), which are critical targets for treating conditions such as chronic pain and neurodegenerative diseases. The study also highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and blood-brain barrier penetration.

In addition to its potential therapeutic applications, 3-{2-4-(trifluoromethyl)phenylpropyl}azetidin-3-ol has been investigated for its role in chemical biology. A recent preprint on bioRxiv (2024) described its use as a molecular probe to study protein-ligand interactions in live cells. The compound's unique structural features, such as the azetidine ring and trifluoromethyl group, enable it to serve as a versatile scaffold for designing new chemical tools and therapeutics.

Despite these promising findings, challenges remain in optimizing the compound's efficacy and safety profile. For instance, a study in ACS Chemical Neuroscience (2023) reported that while the compound shows potent in vitro activity, further in vivo studies are needed to assess its long-term effects and potential off-target interactions. Researchers are also exploring modifications to the azetidine core to improve its metabolic stability and reduce toxicity.

In conclusion, 3-{2-4-(trifluoromethyl)phenylpropyl}azetidin-3-ol (CAS: 2229031-77-8) represents a compelling area of research in chemical biology and drug discovery. Its unique structural and pharmacological properties make it a valuable candidate for further investigation, particularly in the context of neurological and inflammatory diseases. Future studies should focus on advancing its preclinical development and exploring its potential in combination therapies.

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